Cas no 876898-01-0 (5-[(Pyridin-2-ylmethyl)amino]-1,3-dihydro-2H-benzimidazol-2-one)

• Product Name: 5-[(Pyridin-2-ylmethyl)amino]-1,3-dihydro-2H-benzimidazol-2-one
• CAS No: 876898-01-0
• MF: C₁₃H₁₂N₄O
• MW: 240.260581970215
• CID: 5015754
• Update Time: 2025-05-22

5-[(Pyridin-2-ylmethyl)amino]-1,3-dihydro-2H-benzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-[(pyridin-2-ylmethyl)amino]-1,3-dihydro-2H-benzimidazol-2-one
• HMS1633F02
• HMS3449J20
• STK511614
• Q27454478
• 5-{[(pyridin-2-yl)methyl]amino}-2,3-dihydro-1H-1,3-benzodiazol-2-one
• 47Q
• 5-[(Pyridin-2-ylmethyl)amino]-1,3-dihydro-2H-benzimidazol-2-one

• Inchi： 1S/C13H12N4O/c18-13-16-11-5-4-9(7-12(11)17-13)15-8-10-3-1-2-6-14-10/h1-7,15H,8H2,(H2,16,17,18)
• InChI Key： MRKXGDLFRQWMOW-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC(=CC=2N1)NCC1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1
• Topological Polar Surface Area: 66

Additional information on 5-[(Pyridin-2-ylmethyl)amino]-1,3-dihydro-2H-benzimidazol-2-one

5-[(Pyridin-2-ylmethyl)amino]-1,3-dihydro-2H-benzimidazol-2-one: A Comprehensive Overview

The compound CAS No 876898-01-0, also known as 5-[(Pyridin-2-ylmethyl)amino]-1,3-dihydro-2H-benzimidazol-2-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzimidazolones, which are known for their versatile chemical properties and wide-ranging applications in fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzimidazole ring system fused with a pyridine moiety, making it a unique and intriguing molecule for further exploration.

The synthesis of 5-[(Pyridin-2-ylmethyl)amino]-1,3-dihydro-2H-benzimidazol-2-one involves a series of carefully designed chemical reactions. The starting material typically involves the preparation of the benzimidazole core, which is then modified to incorporate the pyridine substituent. This process often requires the use of advanced synthetic techniques, including coupling reactions and cyclization processes. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production and research purposes.

One of the most promising areas of application for this compound is in the field of drug discovery. The benzimidazole ring system is well-known for its ability to interact with various biological targets, including enzymes and receptors. Recent studies have demonstrated that 5-[(Pyridin-2-ylmethyl)amino]-1,3-dihydro-2H-benzimidazol-2-one exhibits potent inhibitory activity against certain kinases, making it a potential candidate for anti-cancer drug development. Additionally, its pyridine moiety enhances its solubility and bioavailability, which are critical factors in drug design.

In addition to its pharmaceutical applications, this compound has shown potential in the field of agrochemicals. Research indicates that it may possess insecticidal properties due to its ability to disrupt key biochemical pathways in insects. This makes it a valuable candidate for the development of eco-friendly pesticides that are both effective and safe for the environment.

The structural uniqueness of CAS No 876898-01-0 also lends itself to applications in materials science. Its aromatic system and nitrogen-containing groups make it suitable for use in the synthesis of advanced materials such as conductive polymers and high-performance adhesives. Recent breakthroughs in nanotechnology have further expanded its potential uses, particularly in the development of nanocomposites with enhanced mechanical and electrical properties.

From a research perspective, this compound has become a focal point for studies on heterocyclic chemistry. Its complex structure provides an excellent platform for exploring novel synthetic pathways and reaction mechanisms. Researchers have also been investigating its photochemical properties, which could lead to innovative applications in optoelectronics and photovoltaics.

In conclusion, 5-[(Pyridin-2-ylmethyl)amino]-1,3-dihydro-2H-benzimidazol-2-one (CAS No 876898-01